1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
Brand Name:
Vulcanchem
CAS No.:
1246816-64-7
VCID:
VC0134408
InChI:
InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O
Molecular Formula:
C11H14N4O4
Molecular Weight:
272.294
1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
CAS No.: 1246816-64-7
Cat. No.: VC0134408
Molecular Formula: C11H14N4O4
Molecular Weight: 272.294
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246816-64-7 |
|---|---|
| Molecular Formula | C11H14N4O4 |
| Molecular Weight | 272.294 |
| IUPAC Name | 4-[2,6-dioxo-3,7-bis(trideuteriomethyl)purin-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3 |
| Standard InChI Key | WKASGTGXOGALBG-WFGJKAKNSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
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